Cas no 937372-03-7 (tert-butyl N-(3,4-diaminophenyl)carbamate)

tert-butyl N-(3,4-diaminophenyl)carbamate structure
937372-03-7 structure
Product Name:tert-butyl N-(3,4-diaminophenyl)carbamate
CAS No:937372-03-7
MF:C11H17N3O2
MW:223.271582365036
MDL:MFCD13182465
CID:1040477
PubChem ID:16216774
Update Time:2025-04-20

tert-butyl N-(3,4-diaminophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (3,4-diaminophenyl)carbamate
    • tert-butyl N-(3,4-diaminophenyl)carbamate
    • N-(3,4-Diaminophenyl)carbamic acid tert-butyl ester
    • MFCD13182465
    • FT-0743252
    • A859655
    • tert-Butyl(3,4-diaminophenyl)carbamate
    • F17797
    • DTXSID60584174
    • CS-0362868
    • Carbamic acid, N-(3,4-diaminophenyl)-, 1,1-dimethylethyl ester
    • EN300-199108
    • 937372-03-7
    • SCHEMBL13624134
    • DA-00600
    • MDL: MFCD13182465
    • Inchi: 1S/C11H17N3O2/c1-11(2,3)16-10(15)14-7-4-5-8(12)9(13)6-7/h4-6H,12-13H2,1-3H3,(H,14,15)
    • InChI Key: XPZXNVNKACXWFX-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC(=C(C=1)N)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 223.132076794g/mol
  • Monoisotopic Mass: 223.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 90.4Ų

Experimental Properties

  • Density: 1.220±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.71 g/l) (25 º C),

tert-butyl N-(3,4-diaminophenyl)carbamate Pricemore >>

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